Cas no 101920-03-0 (4,4'-[m-Phenylenebis[oxy(2-hydroxytrimethylene)]]bis[4-methylmorpholiniumiodide] (7CI))

• Product Name: 4,4'-[m-Phenylenebis[oxy(2-hydroxytrimethylene)]]bis[4-methylmorpholiniumiodide] (7CI)
• CAS No: 101920-03-0
• MF: C₂₂H₃₈I₂N₂O₆
• MW: 680.355871677399
• CID: 198564
• PubChem ID: 3063971
• Update Time: 2025-04-19

4,4'-[m-Phenylenebis[oxy(2-hydroxytrimethylene)]]bis[4-methylmorpholiniumiodide] (7CI) Chemical and Physical Properties

Names and Identifiers

• 4,4'-[m-Phenylenebis[oxy(2-hydroxytrimethylene)]]bis[4-methylmorpholiniumiodide] (7CI)
• 1-[3-[2-hydroxy-3-(4-methylmorpholin-4-ium-4-yl)propoxy]phenoxy]-3-(4-methylmorpholin-4-ium-4-yl)propan-2-ol,diiodide
• 4,4'-(m-Phenylenebis(oxy(2-hydroxytrimethylene)))bis(4-methylmorpholinium iodide)
• Morpholinium, 4,4'-(m-phenylenebis(oxy(2-hydroxytrimethylene)))bis(4-methyl-, diiodide
• 4,4'-{1,3-Phenylenebis[oxy(2-hydroxypropane-3,1-diyl)]}bis(4-methylmorpholin-4-ium) diiodide
• DTXSID70906828
• 101920-03-0

• Inchi： 1S/C22H38N2O6.2HI/c1-23(6-10-27-11-7-23)15-19(25)17-29-21-4-3-5-22(14-21)30-18-20(26)16-24(2)8-12-28-13-9-24;;/h3-5,14,19-20,25-26H,6-13,15-18H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key： OWBLNOZPQNPENN-UHFFFAOYSA-L
• SMILES： [I-].[I-].O1CC[N+](C)(CC(COC2C=CC=C(C=2)OCC(C[N+]2(C)CCOCC2)O)O)CC1

Computed Properties

• Exact Mass: 641.7836
• Monoisotopic Mass: 680.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 454
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 76.72
• LogP: -5.95480